Cas no 2171847-80-4 (2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid)

• Product Name: 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid
• CAS No: 2171847-80-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6422923
• PubChem ID: 165544191
• Update Time: 2025-08-03

2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid
• EN300-1520937
• 2-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]acetic acid
• 2171847-80-4

• Inchi： 1S/C26H32N2O5/c1-6-28(15-22(29)30)23(31)25(2,3)26(4,5)27-24(32)33-16-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,21H,6,15-16H2,1-5H3,(H,27,32)(H,29,30)
• InChI Key： OSKNKLVMTPCNES-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(C(N(CC(=O)O)CC)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid

Introduction to 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic Acid (CAS No. 2171847-80-4)

2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid, identified by its CAS number 2171847-80-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, with its intricate structure, presents a unique set of properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid consists of a complex arrangement of functional groups, including an amide linkage, an ethyl substituent, and a fluorenylmethoxycarbonyl moiety. These components contribute to the compound's overall reactivity and biological activity. The presence of the fluorenylmethoxycarbonyl group, in particular, is noteworthy as it is often employed in peptide synthesis and drug development due to its stability and ability to enhance the solubility and bioavailability of peptides.

In recent years, there has been a surge in research focused on the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacological properties. 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid fits well within this area of research. Its structural design allows it to interact with biological targets in a manner similar to natural peptides while offering additional benefits such as enhanced metabolic stability and reduced immunogenicity.

The utility of this compound extends beyond peptidomimetic applications. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules. For instance, the amide group can be further modified to introduce additional functionalities, enabling the creation of hybrid compounds that combine the advantages of peptides and small molecules. This flexibility is particularly important in drug discovery, where the ability to fine-tune molecular properties is crucial for achieving optimal therapeutic effects.

One of the most compelling aspects of 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid is its potential in modulating biological pathways associated with inflammation and immune response. Recent studies have highlighted the importance of targeting these pathways in the treatment of various chronic diseases. The compound's ability to interact with specific enzymes and receptors involved in these pathways suggests that it could serve as a lead compound for the development of novel anti-inflammatory agents.

The fluorenylmethoxycarbonyl group in the molecule also plays a critical role in its pharmacokinetic profile. This moiety is known to improve solubility and bioavailability, which are essential factors for drug efficacy. By incorporating this group into 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid, researchers can enhance the compound's ability to cross biological barriers and reach target sites more effectively. This improvement in pharmacokinetics can lead to better therapeutic outcomes and potentially reduce dosing frequency.

In addition to its potential in drug development, 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid has shown promise in materials science applications. Its unique structural features make it a suitable candidate for designing functional materials with specific properties. For example, it can be used to develop polymers with enhanced mechanical strength or to create coatings that exhibit improved biocompatibility.

The synthesis of 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and protecting group strategies are often employed to achieve this goal. The complexity of the synthesis underscores the compound's sophistication and highlights the expertise required to produce it on a scalable basis.

Ongoing research continues to explore new applications for 2-N-ethyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-2,2,3-trimethylbutanamidoacetic acid. Scientists are investigating its potential use in targeted drug delivery systems, where it could serve as a linker molecule connecting therapeutic agents to delivery vehicles such as nanoparticles or antibodies. This approach could enhance drug specificity and reduce off-target effects.

The compound's versatility also extends to its role as a building block for more complex molecules. By modifying specific functional groups within its structure, researchers can generate derivatives with tailored properties for different applications. This adaptability makes 2-N-(N,N-diisopropylethyl)carbamoyl]-N-(4-methoxybenzoylamino)valeric acid an invaluable asset in medicinal chemistry libraries.

In conclusion, 2171847804, represents a significant advancement in pharmaceutical chemistry with its multifaceted applications ranging from peptidomimetics to materials science. Its intricate structure and functional groups provide a foundation for developing innovative therapeutics and materials that address unmet medical needs. As research progresses,